Cas no 1803723-91-2 (3-Bromo-1-(3-ethyl-5-(hydroxymethyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-ethyl-5-(hydroxymethyl)phenyl)propan-1-one
• CAS No: 1803723-91-2
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 4972433
• Update Time: 2025-05-21

3-Bromo-1-(3-ethyl-5-(hydroxymethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-ethyl-5-(hydroxymethyl)phenyl)propan-1-one

• Inchi： 1S/C12H15BrO2/c1-2-9-5-10(8-14)7-11(6-9)12(15)3-4-13/h5-7,14H,2-4,8H2,1H3
• InChI Key： ANUUTKUPUCATQU-UHFFFAOYSA-N
• SMILES： BrCCC(C1=CC(CO)=CC(CC)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Additional information on 3-Bromo-1-(3-ethyl-5-(hydroxymethyl)phenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(3-ethyl-5-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1803723-91-2)

3-Bromo-1-(3-ethyl-5-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1803723-91-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique brominated and hydroxymethyl functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of 3-Bromo-1-(3-ethyl-5-(hydroxymethyl)phenyl)propan-1-one features a propan-1-one backbone substituted with a bromine atom and a hydroxymethylphenyl group. This combination of functional groups enhances its reactivity, making it a valuable building block in organic synthesis. The presence of the hydroxymethyl group allows for further derivatization, which is crucial in the development of novel therapeutic agents. The ethyl substituent adds to the compound's stability, ensuring its suitability for various chemical transformations.

One of the most notable applications of 3-Bromo-1-(3-ethyl-5-(hydroxymethyl)phenyl)propan-1-one is in the pharmaceutical industry, where it is used as an intermediate in the synthesis of potential drug candidates. Its ability to undergo selective reactions makes it a preferred choice for medicinal chemists aiming to develop new treatments for diseases such as cancer and inflammatory disorders. The compound's bromine atom also plays a critical role in facilitating cross-coupling reactions, which are essential for constructing complex molecular architectures.

In addition to its pharmaceutical applications, 3-Bromo-1-(3-ethyl-5-(hydroxymethyl)phenyl)propan-1-one is also explored in material science. Its unique properties make it a candidate for developing advanced polymers and coatings. Researchers are investigating its potential in creating materials with enhanced durability and functionality, which could revolutionize industries such as electronics and automotive manufacturing.

The synthesis of 3-Bromo-1-(3-ethyl-5-(hydroxymethyl)phenyl)propan-1-one typically involves multi-step organic reactions, including bromination and hydroxymethylation. These processes require precise control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, meeting the growing demand from research and industrial sectors.

From a market perspective, the demand for 3-Bromo-1-(3-ethyl-5-(hydroxymethyl)phenyl)propan-1-one is expected to rise, driven by its expanding applications in drug development and material science. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to cater to the needs of researchers and manufacturers. Its versatility and potential for innovation make it a valuable asset in the chemical industry.

Safety and handling of 3-Bromo-1-(3-ethyl-5-(hydroxymethyl)phenyl)propan-1-one are critical considerations for laboratories and production facilities. Proper storage conditions, such as keeping the compound in a cool, dry place away from light, are essential to maintain its stability. Researchers are advised to follow standard laboratory protocols to ensure safe handling and minimize risks associated with its use.

In conclusion, 3-Bromo-1-(3-ethyl-5-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1803723-91-2) is a compound of significant interest due to its diverse applications and potential for innovation. Its role as a key intermediate in pharmaceutical and material science research underscores its importance in advancing scientific and industrial progress. As research continues to uncover new uses for this compound, its relevance in the chemical landscape is expected to grow.